Cas no 1354705-02-4 (ethyl 1-ethyl-4-iodo-1H-pyrazole-3-carboxylate)

Ethyl 1-ethyl-4-iodo-1H-pyrazole-3-carboxylate is a versatile pyrazole-based intermediate widely used in pharmaceutical and agrochemical synthesis. Its key structural features—an ethyl ester group and an iodine substituent at the 4-position—make it a valuable building block for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its reactivity profile allows for selective modifications, enabling the construction of complex heterocyclic frameworks. This intermediate is particularly useful in medicinal chemistry for the development of biologically active molecules, owing to its compatibility with diverse synthetic routes.

ethyl 1-ethyl-4-iodo-1H-pyrazole-3-carboxylate structure

1354705-02-4 structure

Product Name:ethyl 1-ethyl-4-iodo-1H-pyrazole-3-carboxylate

CAS No:1354705-02-4

MF:C₈H₁₁IN₂O₂

MW:294.089614152908

MDL:MFCD24539585

CID:5169263

PubChem ID:60136716

Update Time:2026-03-04

ethyl 1-ethyl-4-iodo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-4-iodo-1H-pyrazole-3-carboxylic acid ethyl ester
- ethyl 1-ethyl-4-iodo-1H-pyrazole-3-carboxylate
- MDL： MFCD24539585
- Inchi： 1S/C8H11IN2O2/c1-3-11-5-6(9)7(10-11)8(12)13-4-2/h5H,3-4H2,1-2H3
- InChI Key： SLCJKUMBKKTNIW-UHFFFAOYSA-N
- SMILES： N1(CC)C=C(I)C(C(OCC)=O)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4

ethyl 1-ethyl-4-iodo-1H-pyrazole-3-carboxylate Pricemore >>

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